4-Methyl-1,2-thiazol-5(4H)-one

• IUPAC Name: 4-methyl-4H-1,2-thiazol-5-one
• InChI: InChI=1S/C4H5NOS/c1-3-2-5-7-4(3)6/h2-3H,1H3
• InChI Key: YVAQPFNBQOVYSM-UHFFFAOYSA-N
• Canonical SMILES: CC1C=NSC1=O
• Molecular Formula: C4H5NOS
• DSSTOX Substance ID: DTXSID40826423
• Molecular Weight: 115.16 g/mol
• CAS RN: 875583-03-2

Description

4-Methyl-1,2-thiazol-5(4H)-one, also known as MTM, is a heterocyclic organic compound that contains both sulfur and nitrogen in its structure. It is widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

4-Methyl-1,2-thiazol-5(4H)-one acts as an inhibitor of protein synthesis by binding to the ribosome and preventing the elongation of the polypeptide chain. It specifically targets the A-site of the ribosome and interferes with the translocation of the peptidyl-tRNA from the A-site to the P-site. This results in the inhibition of protein synthesis and ultimately leads to cell death.
Biochemical and Physiological Effects:
4-Methyl-1,2-thiazol-5(4H)-one has been shown to have both biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells and to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. 4-Methyl-1,2-thiazol-5(4H)-one has also been shown to have antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

4-Methyl-1,2-thiazol-5(4H)-one has several advantages for lab experiments. It is stable under a wide range of conditions and can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds used in scientific research. However, 4-Methyl-1,2-thiazol-5(4H)-one has some limitations as well. It has low solubility in water, which can make it difficult to work with in aqueous solutions. It also has limited selectivity, which can make it difficult to target specific proteins.

Future Directions

There are several future directions for the use of 4-Methyl-1,2-thiazol-5(4H)-one in scientific research. One potential application is in the development of new anti-cancer drugs. 4-Methyl-1,2-thiazol-5(4H)-one has been shown to induce apoptosis in cancer cells, and further research could lead to the development of more effective treatments. Another potential application is in the development of new antibiotics. 4-Methyl-1,2-thiazol-5(4H)-one has antibacterial activity against certain strains of bacteria, and further research could lead to the development of new antibiotics to combat antibiotic-resistant bacteria. Additionally, 4-Methyl-1,2-thiazol-5(4H)-one could be used as a probe to study the mechanism of action of other enzymes and proteins.

Scientific Research Applications

4-Methyl-1,2-thiazol-5(4H)-one has been extensively used in scientific research due to its potential applications in various fields. It has been studied for its anti-tumor, anti-inflammatory, and anti-bacterial properties. 4-Methyl-1,2-thiazol-5(4H)-one has also been used as a reagent in the synthesis of other compounds and as a probe to study the mechanism of action of certain enzymes.